Cas no 4005-51-0 (1,3,4-thiadiazol-2-amine)

• Product name: 1,3,4-thiadiazol-2-amine
• CAS No: 4005-51-0
• MF: C₂H₃N₃S
• MW: 101.1303
• MDL: MFCD00003107
• CID: 44662
• PubChem ID: 19909

1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine
• 2-Amino-1,3,4-Thiodiazole
• 2-Amino-1,3,4-Thiadiazole
• [1,3,4]Thiadiazol-2-ylamine
• 2-Amino-1.3.4-thiadiazole
• 1,3,4-thiadiazol-2-ylamine
• 2-AMino-1
• 5-amino-1,3,4-thiadiazole
• aminothiadazole
• Aminothiadiazole
• FDA 0084
• TF 128
• X 26
• ATDA
• 1,3,4-THIADIAZOLE, 2-AMINO-
• 1,3,4-Thiadiazole, 2-amino
• NSC4728
• C2H3N3S
• 1,3,4-Thiadiazole-2-Amine
• 6L41AOK74P
• 1,3,4-Thiadiazole-2-ylamine
• 2-Amino-1-thia-3,4-diazole
• QUKGLNCXGVWCJX-UHFFFAOYSA-N
• 2-Amino-[1,3,4]-
• NCIMech_000679
• NF-0014
• BP-10045
• D77857
• CS-W019584
• NSC-4728
• BDBM50335110
• 2-Amino-1,3,4-thiadiazole, 97%
• EN300-17228
• TF-128
• AKOS000100062
• X-26
• UNII-6L41AOK74P
• MFCD00003107
• 1,3,4-thiadiazol-5-amine
• NCI60_004114
• FT-0611004
• SCHEMBL26211
• 1,4-Thiadiazole, 2-amino
• amino-[1,3,4]thiadiazole
• QUKGLNCXGVWCJX-UHFFFAOYSA-
• BRN 0107135
• 2-Amino-1,4-thiadiazole
• 2-amino-1,3,4-thiadiazol
• DTXSID50193113
• AC-25689
• J-800149
• Q27265082
• CCG-35854
• BB 0217149
• [1,3,4]-Thiadiazol-2-ylamine
• W-106393
• 1,4-Thiadiazol-2-amine
• Z56899142
• 1,3,4-thiadiazolium-2-aminide
• A1060
• AI3-50581
• A824876
• 2-Amino-1 pound not3 pound not4-thiadiazole
• EINECS 223-657-7
• AMY3973
• NS00030715
• CHEMBL1650237
• F1791-0951
• InChI=1/C2H3N3S/c3-2-5-4-1-6-2/h1H,(H2,3,5)
• 1,4-Thiadiazole, 2-amino-
• J-640145
• 4005-51-0
• 6-methyl-2-[4-(2,4,6-trioxohexahydropyrimidin-5-yl)azophenyl]-1,3-benzothiazole-7-sulfonic acid;1,3,4-Thiadiazol-2-amine
• 3H-1,3,4-thiadiazol-2-imine
• NSC 4728
• imino-1,3,4-thiadiazoline
• 1,3, 4-Thiadiazole, 2-Amino-(8CI)
• BRD-K94837153-001-02-8
• 1,3, 4-Thiadiazol-2-amine
• STK398099
• DTXCID60115604
• 1,3, 4-Thiadiazole, 2-amino-
• 4-27-00-08053 (Beilstein Handbook Reference)
• (1,3,4)Thiadiazol-2-ylamine
• BRD-K94837153-001-01-0
• Amino 134-Thiadiazole
• 1,3, 4-Thiadiazol-2-amine (9CI)
• DB-020362
• 1,3,4-thiadiazol-2-amine

• MDL： MFCD00003107
• Inchi： 1S/C2H3N3S/c3-2-5-4-1-6-2/h1H,(H2,3,5)
• InChI Key： QUKGLNCXGVWCJX-UHFFFAOYSA-N
• SMILES： S1C([H])=NN=C1N([H])[H]
• BRN： 0107135

Computed Properties

• Exact Mass: 101.004768g/mol
• Surface Charge: 0
• XLogP3: -0.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 101.004768g/mol
• Monoisotopic Mass: 101.004768g/mol
• Topological Polar Surface Area: 80Ų
• Heavy Atom Count: 6
• Complexity: 48.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 101.13
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Stability Shelf Life: Bulk: A sample stored for four weeks at 60 ° C showed no decomposition (UV,TLC). Solution: A solution (10 mg/mL) showed no decomposition after twenty -four hours at room temperature (UV,TLC).
• Color/Form: White to off white crystalline powder
• Density: 1.385 (estimate)
• Melting Point: 188-191 °C (dec.) (lit.)
• Boiling Point: 238.9°C at 760 mmHg
• Flash Point: 98.3 ºC
• Refractive Index: 1.5800 (estimate)
• Solubility: water: soluble25mg/mL, clear, colorless
• Water Partition Coefficient: It is soluble in water, hot methanol- very faint turbidity.
• PSA: 80.04000
• LogP: 0.70150

1,3,4-thiadiazol-2-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S36/37/39-S26-S36
• RTECS：XI3000000
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Packing Group：III
• Packing Group：III
• HazardClass：6.1
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38; R63; R68
• Safety Term：6.1

1,3,4-thiadiazol-2-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles